(6-Methyl-6-azaspiro[3.4]octan-2-yl)methanamine

• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: (6-methyl-6-azaspiro[3.4]octan-2-yl)methanamine
• InChI: InChI=1S/C9H18N2/c1-11-3-2-9(7-11)4-8(5-9)6-10/h8H,2-7,10H2,1H3
• InChI Key: ZOPZVAAAIDOABW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(C1)CC(C2)CN

Description

(6-Methyl-6-azaspiro[34]octan-2-yl)methanamine is a chemical compound with the molecular formula C9H18N2 It is a spiro compound, which means it contains a spirocyclic structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-Methyl-6-azaspiro[3.4]octan-2-yl)methanamine typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 6-methyl-6-azaspiro[3.4]octan-2-one with a suitable amine source. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the reduction of the ketone group to an amine .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process may be optimized for higher yields and purity, and may include additional steps such as purification through distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

(6-Methyl-6-azaspiro[3.4]octan-2-yl)methanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can further modify the amine group or other functional groups present in the molecule.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide for oxidation, and reducing agents like sodium borohydride or lithium aluminum hydride for reduction. Substitution reactions may involve reagents such as halogens or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides or hydroxylated products, while reduction may yield secondary or tertiary amines.

Scientific Research Applications

(6-Methyl-6-azaspiro[3.4]octan-2-yl)methanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for potential therapeutic applications, including as a precursor for drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (6-Methyl-6-azaspiro[3.4]octan-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(6-Benzyl-6-azaspiro[3.4]octan-8-yl)methanamine: Similar spirocyclic structure with a benzyl group.

(6-Oxaspiro[3.4]octan-2-yl)methanamine: Contains an oxygen atom in the spirocyclic structure.

Uniqueness

(6-Methyl-6-azaspiro[3.4]octan-2-yl)methanamine is unique due to its specific spirocyclic structure and the presence of a methyl group, which may influence its reactivity and interactions with other molecules. This uniqueness makes it a valuable compound for various research and industrial applications.